Cas no 857653-92-0 (3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethanamine)

• Product Name: 3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethanamine
• CAS No: 857653-92-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD09034270
• CID: 3148033
• PubChem ID: 16227710
• Update Time: 2024-10-26

3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)methanamine
• [3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
• 1-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
• C-(3-Pyridin-4-yl-[1,2,4]oxadiazol-5-yl)-methylamine
• 1,2,4-Oxadiazole-5-methanamine, 3-(4-pyridinyl)-
• 3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylmethanamine
• 3-(4-Pyridinyl)-1,2,4-oxadiazole-5-methanamine (ACI)
• (3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)methylamine
• DB-135618
• 3-(4-Pyridinyl)-1,2,4-oxadiazole-5-methanamine
• AKOS000275880
• EN300-26742
• VS-02871
• BBL011180
• (3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methanamine
• VWSKAKZXPVMTLX-UHFFFAOYSA-N
• 857653-92-0
• SCHEMBL4521919
• ALBB-035228
• 1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methanamine
• C-(3-Pyridin-4-yl-[1,2,4]oxadiazol-5-yl)methylamine
• STK931317
• MFCD09034270
• G72723

• MDL： MFCD09034270
• Inchi： 1S/C8H8N4O/c9-5-7-11-8(12-13-7)6-1-3-10-4-2-6/h1-4H,5,9H2
• InChI Key： VWSKAKZXPVMTLX-UHFFFAOYSA-N
• SMILES： N1C=CC(C2N=C(CN)ON=2)=CC=1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų